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Abstract

Ro 04-5595 hydrochloride is a potent and selective antagonist of the N-methyl-D-aspartate
(NMDA) receptor, specifically targeting subtypes containing the GIuN2B (formerly NR2B)
subunit. This technical guide provides an in-depth overview of the core chemical properties of
Ro 04-5595 hydrochloride, including its physicochemical characteristics, synthesis, and
analytical methodologies. Detailed experimental protocols, where available, are presented to
facilitate further research and development. The document also illustrates the compound's
mechanism of action within the broader context of NMDA receptor signaling pathways, offering
a valuable resource for professionals in neuroscience and drug discovery.

Core Chemical and Physical Properties

Ro 04-5595 hydrochloride is a synthetic molecule belonging to the tetrahydroisoquinoline class
of compounds. Its hydrochloride salt form enhances its solubility in aqueous solutions, a critical
property for experimental and potential therapeutic applications.

Data Presentation: Physicochemical Characteristics
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The following table summarizes the key quantitative data for Ro 04-5595 hydrochloride,
compiled from various sources.

Property Value Source(s)

1-[2-(4-chlorophenyl)ethyl]-6-
methoxy-2-methyl-3,4-dihydro-

IUPAC Name ) o [1]
1H-isoquinolin-7-

ol;hydrochloride

CAS Number 64047-73-0 [1][2]

Molecular Formula C19H23CI2NO2 [11[2]

Molecular Weight 368.3 g/mol [1][2]
>98% (typically assessed b

Purity (ypically e
HPLC)

N Soluble to 15 mM in water and
Solubility _ [1]
to 100 mM in DMSO.

Store in a sealed, cool, and dry
condition. Stock solutions can

Storage [1]
be stored below -20°C for

several months.

. . i 31 nM for GIuN2B-containing
Binding Affinity (Ki) [31[4]
NMDA receptors.

Synthesis and Characterization

The synthesis of Ro 04-5595 hydrochloride involves the construction of the core
tetrahydroisoquinoline scaffold, followed by functional group manipulations. While a detailed,
step-by-step protocol for the non-radiolabeled compound is not readily available in the public
domain, a plausible synthetic route can be inferred from the synthesis of its radiolabeled analog
and general organic chemistry principles for similar structures, such as the Bischler-Napieralski
or Pictet-Spengler reactions.

Experimental Workflow: Plausible Synthesis Route
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The following diagram illustrates a potential workflow for the synthesis of Ro 04-5595.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
e 2. pubs.acs.org [pubs.acs.org]

e 3. mdpi.com [mdpi.com]

o 4. Bischler-Napieralski Reaction [organic-chemistry.org]

» To cite this document: BenchChem. [The Chemical Landscape of Ro 04-5595 Hydrochloride:
A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15618879/docs#the-chemical-landscape-of-ro-04-
5595-hydrochloride-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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